Cas no 1820648-93-8 (tert-butyl 4-oxo-5-phenylpentanoate)

• Product Name: tert-butyl 4-oxo-5-phenylpentanoate
• CAS No: 1820648-93-8
• MDL: MFCD29033794
• CID: 4620464
• PubChem ID: 119056831
• Update Time: 2025-07-02

tert-butyl 4-oxo-5-phenylpentanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-oxo-5-phenylpentanoate

• MDL： MFCD29033794

Additional information on tert-butyl 4-oxo-5-phenylpentanoate

Introduction to Tert-butyl 4-oxo-5-phenylpentanoate (CAS No. 1820648-93-8)

Tert-butyl 4-oxo-5-phenylpentanoate, with the chemical identifier CAS No. 1820648-93-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This ester derivative exhibits a unique structural framework characterized by a tert-butyl group and a phenyl substituent, which contribute to its distinct chemical properties and potential applications. The compound's molecular structure, featuring a β-keto ester moiety, positions it as a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The CAS No. 1820648-93-8 registry number ensures precise identification and classification of this chemical, facilitating its use in research, industrial processes, and regulatory compliance. The tert-butyl group enhances the compound's stability and reactivity, making it a valuable candidate for further functionalization. In contrast, the phenyl ring introduces aromaticity, which can influence electronic properties and biological interactions. Together, these structural elements make tert-butyl 4-oxo-5-phenylpentanoate a compound of considerable interest for researchers exploring novel synthetic pathways and pharmacological applications.

Recent advancements in medicinal chemistry have highlighted the importance of β-keto esters as key intermediates in drug design. These compounds are frequently employed in the synthesis of heterocyclic structures, which are prevalent in many therapeutic agents. The presence of both an α-carbonyl and an ester functionality in tert-butyl 4-oxo-5-phenylpentanoate allows for diverse transformations, including condensation reactions with nucleophiles or enolate species, enabling the construction of complex molecular architectures.

In the realm of materials science, esters like tert-butyl 4-oxo-5-phenylpentanoate have been explored for their potential role in polymer synthesis and material modification. The compound's ability to undergo polymerization or copolymerization with other monomers could lead to the development of novel materials with tailored properties. For instance, its incorporation into polymeric matrices might enhance thermal stability or mechanical strength, making it useful in high-performance applications.

The pharmacological potential of tert-butyl 4-oxo-5-phenylpentanoate has also been investigated in several recent studies. Researchers have examined its derivatives as candidates for modulating enzyme activity or interacting with biological targets. The phenyl ring, in particular, is known to participate in π-stacking interactions and hydrophobic effects, which are critical for binding affinity in drug design. Furthermore, the tert-butyl group can serve as a steric anchor, influencing the conformational preferences of bioactive molecules.

One notable area of research involves the use of tert-butyl 4-oxo-5-phenylpentanoate as a precursor in the synthesis of non-proteinogenic amino acid analogs. These analogs have been explored for their ability to alter protein folding or inhibit pathogenic enzymes. The β-keto ester core provides a scaffold for introducing non-standard side chains, which can be tailored to achieve specific biological effects. Such modifications are particularly relevant in the development of protease inhibitors or antiviral agents.

The synthesis of tert-butyl 4-oxo-5-phenylpentanoate typically involves condensation reactions between appropriate acetoacetates and phenacyl bromides or iodides under basic conditions. Alternatively, it can be derived from malonic acid derivatives through sequential alkylation and esterification steps. The choice of synthetic route depends on factors such as yield optimization, scalability, and purity requirements. Advanced techniques like catalytic hydrogenation or transition-metal-catalyzed cross-coupling reactions may also be employed to enhance reaction efficiency.

In industrial settings, the production of tert-butyl 4-oxo-5-phenylpentanoate must adhere to stringent quality control measures to ensure consistency and safety. Analytical methods such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm purity and structural integrity. Additionally, regulatory guidelines must be followed to ensure compliance with environmental and occupational safety standards.

The growing interest in green chemistry has prompted researchers to explore sustainable synthetic methodologies for tert-butyl 4-oxo-5-phenylpentanoate. Solvent-free reactions, microwave-assisted synthesis, and biocatalytic approaches are among the emerging strategies that aim to reduce waste generation and energy consumption. These innovations not only align with global sustainability goals but also improve cost-effectiveness by minimizing resource expenditure.

Future research directions may focus on expanding the chemical space accessible through derivatives of tert-butyl 4-oxo-5-phenylpentanoate. By integrating computational modeling with experimental validation, scientists can predict novel bioactivities or material properties before conducting costly laboratory trials. This interdisciplinary approach holds promise for accelerating the discovery pipeline in both pharmaceuticals and advanced materials.

In conclusion,Tert-butyl 4-oxyloxybutanone, identified by its CAS number 1820648–93–8, represents a multifaceted compound with broad utility across multiple scientific domains. Its structural features make it an attractive building block for drug discovery and material innovation alike,CAS No .1820648–93–8 ensures precise identification,Tert-butylesterification process,enhanced stability,Phenolic modification,and diverse synthetic possibilities underscore its significance as a chemical intermediate,Pharmaceutical intermediates,β-ketoester derivatives,and polymer additives highlight its versatility,Chemical intermediates CAS No .1820648–93–8,future research will likely uncover even more applications for this remarkable compound.